Cas no 2227642-96-6 ((1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol)

(1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol is a chiral secondary alcohol featuring a bromo- and trifluoromethyl-substituted aromatic ring. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both bromine and trifluoromethyl groups enhances its reactivity in cross-coupling reactions and introduces electron-withdrawing properties, facilitating further functionalization. The compound’s high enantiopurity is advantageous for applications requiring precise stereochemical control. Its stability under standard conditions and compatibility with common organic solvents further contribute to its utility in synthetic chemistry. This compound is particularly relevant in the development of bioactive molecules due to its structural versatility and potential for derivatization.

(1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol structure

2227642-96-6 structure

Product Name:(1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol

CAS No:2227642-96-6

MF:C₉H₈BrF₃O

MW:269.058432579041

MDL:MFCD32950586

CID:5272459

PubChem ID:95005160

Update Time:2026-03-09

(1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (S)-1-(2-Bromo-4-(trifluoromethyl)phenyl)ethan-1-ol
- (1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol
- Benzenemethanol, 2-bromo-α-methyl-4-(trifluoromethyl)-, (αS)-
- MDL： MFCD32950586
- Inchi： 1S/C9H8BrF3O/c1-5(14)7-3-2-6(4-8(7)10)9(11,12)13/h2-5,14H,1H3/t5-/m0/s1
- InChI Key： XPFDDYBJCCPXTL-YFKPBYRVSA-N
- SMILES： BrC1C=C(C(F)(F)F)C=CC=1[C@H](C)O

Computed Properties

Exact Mass: 267.97106g/mol
Monoisotopic Mass: 267.97106g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 20.2

(1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1572688-100mg	(S)-1-(2-bromo-4-(trifluoromethyl)phenyl)ethan-1-ol	2227642-96-6	98%	100mg	￥16005	2023-04-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1572688-250mg	(S)-1-(2-bromo-4-(trifluoromethyl)phenyl)ethan-1-ol	2227642-96-6	98%	250mg	￥22407	2023-04-06
Enamine	EN300-1940476-1.0g	(1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol	2227642-96-6		1g	$0.0	2023-06-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6186-100MG	(1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol	2227642-96-6	95%	100MG	￥ 4,006.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6186-250MG	(1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol	2227642-96-6	95%	250MG	￥ 6,402.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6186-500MG	(1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol	2227642-96-6	95%	500MG	￥ 10,672.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6186-1G	(1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol	2227642-96-6	95%	1g	￥ 16,005.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6186-5G	(1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol	2227642-96-6	95%	5g	￥ 48,015.00	2023-04-04
Enamine	EN300-1940476-0.05g	(1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol	2227642-96-6		0.05g	$816.0	2023-09-17
Enamine	EN300-1940476-0.1g	(1S)-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol	2227642-96-6		0.1g	$855.0	2023-09-17